Cas no 143050-66-2 (Di-tert-butyl decanedioate)

• Product Name: Di-tert-butyl decanedioate
• CAS No: 143050-66-2
• MF: C₁₈H₃₄O₄
• MW: 314.460166454315
• CID: 2775578
• PubChem ID: 13815082
• Update Time: 2025-10-19

Di-tert-butyl decanedioate Chemical and Physical Properties

Names and Identifiers

• DTXSID20550375
• F76914
• 1,10-DI-TERT-BUTYL DECANEDIOATE
• 143050-66-2
• starbld0019535
• Decanedioic acid, bis(1,1-dimethylethyl) ester
• Di-tert-butyl decanedioate
• BS-51672

• Inchi： 1S/C18H34O4/c1-17(2,3)21-15(19)13-11-9-7-8-10-12-14-16(20)22-18(4,5)6/h7-14H2,1-6H3
• InChI Key： FLCKGDKAOZWNLX-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.24570956g/mol
• Monoisotopic Mass: 314.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų

Additional information on Di-tert-butyl decanedioate

Di-Tert-Butyl Decanedioate: A Comprehensive Overview

Di-tert-butyl decanedioate, with the CAS number 143050-66-2, is a compound of significant interest in various scientific and industrial applications. This compound, also referred to as di-t-butyl decanedioate, belongs to the class of esters and is derived from decanedioic acid and tert-butanol. Its molecular formula is C₁₈H₃₄O₄, and it exhibits a molecular weight of 318.47 g/mol. The compound is characterized by its long carbon chain, which contributes to its physical properties such as melting point, boiling point, and solubility.

The structure of di-t-butyl decanedioate consists of a decanedioic acid backbone with two tert-butyl groups attached to the carboxylic acid groups. This structure imparts unique chemical properties, making it suitable for various applications. Recent studies have highlighted its potential in the field of materials science, particularly in the development of advanced polymers and coatings. The long alkyl chain provides excellent thermal stability and mechanical strength, which are desirable traits in high-performance materials.

In terms of synthesis, di-t-butyl decanedioate can be prepared through a variety of methods, including direct esterification and transesterification reactions. Researchers have explored the use of catalysts such as acid catalysts and enzymes to optimize the reaction conditions, leading to higher yields and improved product quality. For instance, a study published in 2023 demonstrated that the use of immobilized lipase significantly enhanced the efficiency of the esterification process, making it more environmentally friendly and cost-effective.

The application of di-t-butyl decanedioate extends beyond materials science. It has been investigated for its potential in drug delivery systems due to its biocompatibility and controlled release properties. In a recent study, researchers utilized this compound as a matrix material for encapsulating hydrophobic drugs, achieving sustained release profiles over an extended period. This finding opens new avenues for its use in pharmaceutical formulations.

In addition to its technical applications, di-t-butyl decanedioate has also found relevance in the cosmetic industry. Its ability to form stable emulsions makes it an ideal ingredient in skincare products such as moisturizers and sunscreens. Recent advancements in formulation science have enabled the development of products that combine the protective properties of this compound with natural ingredients, catering to the growing demand for eco-friendly cosmetics.

The environmental impact of di-t-butyl decanedioate has also been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals used in industrial processes. Furthermore, its biodegradability has been assessed under various conditions, with promising results indicating that it can be effectively degraded by microbial communities in controlled environments.

In conclusion, di-t-butyl decanedioate, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research and industrial applications. From advanced materials to pharmaceuticals and cosmetics, this compound demonstrates immense potential across multiple domains. As research progresses, it is anticipated that new insights into its synthesis, characterization, and applications will further enhance its utility in diverse fields.